Cas no 22802-40-0 (Phenol,2,6-dibromo-3,4-dimethyl-)

Phenol,2,6-dibromo-3,4-dimethyl- is a brominated and methyl-substituted phenolic compound with potential applications in organic synthesis and specialty chemical manufacturing. The presence of bromine atoms at the 2,6-positions and methyl groups at the 3,4-positions enhances its reactivity, making it useful as an intermediate in the synthesis of flame retardants, pharmaceuticals, or agrochemicals. Its structural features contribute to steric hindrance and electronic effects, which can influence regioselectivity in further functionalization. The compound’s stability under standard conditions and well-defined substitution pattern make it a valuable building block for research and industrial processes requiring precise molecular modifications. Proper handling is advised due to potential hazards associated with brominated phenols.

Phenol,2,6-dibromo-3,4-dimethyl- structure

22802-40-0 structure

Product Name:Phenol,2,6-dibromo-3,4-dimethyl-

CAS No:22802-40-0

MF:C₈H₈Br₂O

MW:279.956521034241

CID:264546

PubChem ID:89842

Update Time:2025-05-28

Phenol,2,6-dibromo-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

- Phenol,2,6-dibromo-3,4-dimethyl-
- 2,6-dibromo-3,4-dimethylphenol
- 2,6-Dibromo-3,4-xylenol
- NS00027263
- UNII-T657XBL3OV
- DTXSID90177356
- 22802-40-0
- Phenol, 2,6-dibromo-3,4-dimethyl-
- T657XBL3OV
- EINECS 245-229-9
- 2, 6-dibromo-3, 4-dimethylphenol
- 3,4-XYLENOL, 2,6-DIBROMO-
- Inchi： 1S/C8H8Br2O/c1-4-3-6(9)8(11)7(10)5(4)2/h3,11H,1-2H3
- InChI Key： KIVOOVZNPGTYDM-UHFFFAOYSA-N
- SMILES： BrC1=C(C(=CC(C)=C1C)Br)O

Computed Properties

Exact Mass: 277.89414
Monoisotopic Mass: 277.89419g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23

Phenol,2,6-dibromo-3,4-dimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB602974-250mg	2,6-Dibromo-3,4-dimethylphenol; .	22802-40-0	250mg	€698.10	2025-04-19
abcr	AB602974-500mg	2,6-Dibromo-3,4-dimethylphenol; .	22802-40-0	500mg	€974.30	2025-04-19
abcr	AB602974-1g	2,6-Dibromo-3,4-dimethylphenol; .	22802-40-0	1g	€1341.90	2025-04-19

Phenol,2,6-dibromo-3,4-dimethyl- Related Literature

1. Electrophilic substitution with rearrangement. Part 8. Some products of bromination of 3,4-dimethylphenol; a route to substitution meta- to a hydroxy-group

Judith M. Brittain,Peter B. D. da la Mare,Neil S. Isaacs,Peter D. McIntyre J. Chem. Soc. Perkin Trans. 2 1979 933